Cas no 42520-90-1 (2-(5-Chlorothiophen-2-yl)acetonitrile)

• Product Name: 2-(5-Chlorothiophen-2-yl)acetonitrile
• CAS No: 42520-90-1
• MF: C₆H₄ClNS
• MW: 157.620658874512
• MDL: MFCD09817278
• CID: 2194026
• PubChem ID: 12527294
• Update Time: 2025-11-01

2-(5-Chlorothiophen-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chlorothiophen-2-yl)acetonitrile
• 42520-90-1
• AKOS000164546
• DB-354886
• CS-0112657
• SY186530
• 874-752-0
• DTXSID70501397
• (5-Chlorothiophen-2-yl)acetonitrile
• 2-(5-Chloro-2-thienyl)acetonitrile
• SBA52090
• AC8046
• Z228589634
• MFCD09817278
• PJYSKWNXENCVHP-UHFFFAOYSA-N
• SCHEMBL9036963
• EN300-68600

• MDL： MFCD09817278
• Inchi： 1S/C6H4ClNS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3H2
• InChI Key： PJYSKWNXENCVHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC#N)S1

Computed Properties

• Exact Mass: 156.9752980Da
• Monoisotopic Mass: 156.9752980Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Additional information on 2-(5-Chlorothiophen-2-yl)acetonitrile

Research Brief on 2-(5-Chlorothiophen-2-yl)acetonitrile (CAS: 42520-90-1) in Chemical Biology and Pharmaceutical Applications

2-(5-Chlorothiophen-2-yl)acetonitrile (CAS: 42520-90-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its utility in the development of novel therapeutics, owing to its versatile chemical structure that allows for diverse functionalization. This research brief consolidates the latest findings on its applications, synthetic methodologies, and biological relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-(5-Chlorothiophen-2-yl)acetonitrile as a precursor in the synthesis of thiophene-based kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The researchers employed a multi-step synthetic route, starting with the nitrile group of 2-(5-Chlorothiophen-2-yl)acetonitrile, to introduce pharmacophoric moieties that enhanced binding affinity and selectivity.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 2-(5-Chlorothiophen-2-yl)acetonitrile was utilized to develop antimicrobial agents. The study revealed that thiophene-acetonitrile hybrids displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, as confirmed through molecular docking studies. These findings underscore the potential of this compound in addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent innovations have focused on optimizing the production of 2-(5-Chlorothiophen-2-yl)acetonitrile. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach using catalytic hydrogenation, which improved yield and reduced environmental impact. The study emphasized the scalability of this method, making it suitable for industrial applications.

In conclusion, 2-(5-Chlorothiophen-2-yl)acetonitrile continues to be a valuable building block in drug discovery and development. Its adaptability in synthesizing diverse bioactive molecules, coupled with recent advancements in sustainable production, positions it as a critical component in the future of pharmaceutical research. Further studies are warranted to explore its full potential in targeting emerging diseases and resistant pathogens.